Cas no 1565067-21-1 (3-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one)

• Product Name: 3-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• CAS No: 1565067-21-1
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5715214
• PubChem ID: 136649764
• Update Time: 2023-10-17

3-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• 3-ethylpyrazolo[1,5-a]pyrimidin-5-ol
• 1565067-21-1
• EN300-1130513
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-ethyl-
• 3-Ethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Inchi： 1S/C8H9N3O/c1-2-6-5-9-11-4-3-7(12)10-8(6)11/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： YCNKJVOISAPYIW-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=C(C=N2)CC)N1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 248.5±40.0 °C(Predicted)
• pka: 11.58±0.20(Predicted)